Cas no 1314761-29-9 (1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1314761-29-9
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5761345
• PubChem ID: 129953932
• Update Time: 2025-05-26

1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid
• 1314761-29-9
• EN300-1846745
• 1-(2-methyl-5-nitrophenyl)cyclopropanecarboxylic acid
• Cyclopropanecarboxylic acid, 1-(2-methyl-5-nitrophenyl)-
• 1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H11NO4/c1-7-2-3-8(12(15)16)6-9(7)11(4-5-11)10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： WBCLVUCABCLLHB-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CC=2C)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 415.1±40.0 °C(Predicted)
• pka: 3.93±0.20(Predicted)

Additional information on 1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314761-29-9)

1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314761-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their unique structural properties and broad applications in drug discovery and material science. The presence of both a nitrophenyl group and a cyclopropane ring in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitrophenyl derivatives has surged due to their role in developing antimicrobial agents and anti-inflammatory drugs. Researchers are particularly interested in how the methyl and nitro substituents on the phenyl ring influence the compound's reactivity and biological activity. The cyclopropane moiety, known for its ring strain, often enhances the compound's binding affinity to target proteins, making it valuable in medicinal chemistry.

The synthesis of 1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid typically involves multi-step organic reactions, including cyclopropanation and nitration. These processes require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and ensure its quality for further applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for such compounds. With growing environmental concerns, researchers are investigating green chemistry approaches to reduce waste and energy consumption during production. 1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid is no exception, and recent studies have focused on optimizing its synthesis using catalytic methods and biodegradable solvents.

Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of cyclopropane carboxylic acids may exhibit anticancer properties by interfering with cellular signaling pathways. While more research is needed, these findings have sparked curiosity about the broader applications of 1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid in oncology.

From an industrial perspective, the compound is also being evaluated for its use in advanced materials. Its rigid structure and functional groups make it a candidate for designing polymers with specific mechanical or thermal properties. This aligns with the increasing demand for high-performance materials in sectors like aerospace and electronics.

In summary, 1-(2-Methyl-5-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1314761-29-9) is a multifaceted compound with promising applications across multiple fields. Its unique chemical structure, combined with ongoing research into its synthesis and biological activity, positions it as a valuable asset in both academic and industrial settings. As scientists continue to uncover its potential, this compound is likely to remain a focal point in organic chemistry and drug development discussions.